Cas no 22273-09-2 (Fluorocurarine Chloride)

• Product Name: Fluorocurarine Chloride
• CAS No: 22273-09-2
• MF: C₂₀H₂₃ClN₂O
• MW: 342.862424135208
• CID: 258745
• Update Time: 2025-07-29

Fluorocurarine Chloride Chemical and Physical Properties

Names and Identifiers

• Curanium,2,16,19,20-tetradehydro-4-methyl-17-oxo-, chloride (1:1), (4a,19E)-
• Fluorocurarine chloride
• Fluorocurarine Chloride

• Inchi： 1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3-;/t14-,18-,20+,22-;/m0./s1
• InChI Key： CSLYOMBKQNZAED-CQLNDTFASA-N
• SMILES： [Cl-].O=CC1=C2[C@@]3(C4C=CC=CC=4N2)CC[N@@+]2(C)C/C(=C/C)/[C@@H]1C[C@H]23

Computed Properties

• Exact Mass: 342.15
• Monoisotopic Mass: 342.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 636
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Fluorocurarine Chloride Security Information

• Safety Instruction： 22-36/37/39-45
• Storage Condition：2-8°C

Additional information on Fluorocurarine Chloride

Fluorocurarine Chloride: A Comprehensive Overview

Fluorocurarine Chloride, also known by its CAS number 22273-09-2, is a compound of significant interest in the fields of pharmacology, chemistry, and materials science. This compound has garnered attention due to its unique properties and potential applications in drug development and advanced materials. In this article, we will delve into the characteristics, recent research findings, and implications of Fluorocurarine Chloride in various scientific domains.

The chemical structure of Fluorocurarine Chloride is notable for its incorporation of fluorine atoms, which contribute to its distinct electronic and physical properties. Fluorine's high electronegativity and ability to form strong bonds make it a valuable element in the design of bioactive compounds. Recent studies have highlighted the role of fluorinated compounds like Fluorocurarine Chloride in enhancing drug efficacy and reducing side effects. For instance, researchers have explored the use of fluorinated analogs in improving the bioavailability and stability of pharmaceutical agents.

One of the most promising applications of Fluorocurarine Chloride lies in its potential as a precursor for advanced materials. The compound's ability to form stable complexes under various conditions has made it a candidate for use in nanotechnology and polymer science. For example, recent breakthroughs have demonstrated the use of fluorinated compounds in creating self-healing polymers, which could revolutionize industries ranging from electronics to automotive manufacturing.

In the realm of pharmacology, Fluorocurarine Chloride has been investigated for its potential as a therapeutic agent. Studies have shown that fluorinated compounds can exhibit enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. This is particularly relevant in the development of drugs targeting chronic diseases such as cancer and neurodegenerative disorders. The integration of fluorine into drug molecules can improve their solubility, absorption, and overall effectiveness.

The synthesis and characterization of Fluorocurarine Chloride have also been subjects of extensive research. Scientists have developed novel synthetic pathways that allow for the efficient production of this compound with high purity. These advancements are crucial for scaling up production to meet the growing demand for fluorinated compounds in both academic and industrial settings.

Moreover, the environmental impact of Fluorocurarine Chloride has been a topic of concern among researchers. While fluorinated compounds are generally considered stable and non-toxic, their persistence in the environment necessitates careful consideration during manufacturing and disposal processes. Recent studies have focused on developing eco-friendly methods for synthesizing and recycling fluorinated compounds to minimize their ecological footprint.

In conclusion, Fluorocurarine Chloride (CAS No: 22273-09-2) stands at the forefront of scientific innovation due to its unique properties and versatile applications. From drug development to materials science, this compound continues to inspire groundbreaking research that pushes the boundaries of modern science. As our understanding of fluorinated compounds deepens, we can expect even more exciting developments in the coming years.